Cas no 31103-34-1 (2,3,5,6-Tetrafluorophenyl-1,4-dimagnesium bromide)

• Product Name: 2,3,5,6-Tetrafluorophenyl-1,4-dimagnesium bromide
• CAS No: 31103-34-1
• MF: C₆Br₂F₄Mg₂
• MW: 356.475814819336
• CID: 6194964
• PubChem ID: 12985652
• Update Time: 2026-03-11

2,3,5,6-Tetrafluorophenyl-1,4-dimagnesium bromide Chemical and Physical Properties

Names and Identifiers

• 2,3,5,6-Tetrafluorophenyl-1,4-dimagnesium bromide, 0.50 M in 2-MeTHF
• 2,3,5,6-Tetrafluorophenyl-1,4-dimagnesium bromide, 0.50 M in THF
• dimagnesium;1,2,4,5-tetrafluorobenzene-3,6-diide;dibromide
• 31103-34-1
• 2,3,5,6-Tetrafluorophenyl-1,4-dimagnesium bromide
• MFCD28103477

• Inchi： 1S/C6F4.2BrH.2Mg/c7-3-1-4(8)6(10)2-5(3)9;;;;/h;2*1H;;/q-2;;;2*+2/p-2
• InChI Key： JOWAVEXSMNKQIX-UHFFFAOYSA-L
• SMILES： [Br-].[Br-].[Mg+2].[Mg+2].FC1C(=[C-]C(=C([C-]=1)F)F)F

Computed Properties

• Exact Mass: 355.79832g/mol
• Monoisotopic Mass: 353.80037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 212
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Additional information on 2,3,5,6-Tetrafluorophenyl-1,4-dimagnesium bromide

Comprehensive Overview of 2,3,5,6-Tetrafluorophenyl-1,4-dimagnesium bromide (CAS No. 31103-34-1)

2,3,5,6-Tetrafluorophenyl-1,4-dimagnesium bromide (CAS No. 31103-34-1) is a highly specialized organometallic compound widely utilized in advanced synthetic chemistry applications. This compound, often referred to as a Grignard reagent, is particularly valued for its role in forming carbon-carbon bonds, a cornerstone in the synthesis of complex organic molecules. Its unique tetrafluorophenyl structure enhances reactivity and selectivity, making it indispensable in pharmaceutical research, materials science, and agrochemical development.

The growing interest in fluorinated compounds has propelled 2,3,5,6-Tetrafluorophenyl-1,4-dimagnesium bromide into the spotlight. Researchers are increasingly exploring its potential in designing high-performance materials, such as liquid crystals and polymers, due to the electron-withdrawing properties of fluorine atoms. Additionally, its application in cross-coupling reactions aligns with the demand for sustainable and efficient synthetic methodologies, a topic frequently searched in academic and industrial circles.

One of the most common queries related to this compound revolves around its stability and handling. Unlike traditional Grignard reagents, 2,3,5,6-Tetrafluorophenyl-1,4-dimagnesium bromide exhibits enhanced stability under controlled conditions, though it requires anhydrous environments to prevent decomposition. This characteristic makes it a preferred choice for large-scale industrial processes, where reproducibility and safety are paramount. Recent advancements in air-sensitive techniques have further optimized its use, addressing a key concern among synthetic chemists.

In the context of green chemistry, this compound has garnered attention for its role in reducing waste and improving atom economy. The tetrafluorophenyl moiety often eliminates the need for additional purification steps, streamlining workflows in drug discovery and catalysis. Searches for "eco-friendly Grignard reagents" or "fluorinated building blocks" frequently highlight its relevance, reflecting the industry's shift toward sustainable practices.

Another trending topic is the integration of 2,3,5,6-Tetrafluorophenyl-1,4-dimagnesium bromide into high-throughput screening platforms. Its compatibility with automated synthesis systems has made it a staple in combinatorial chemistry, accelerating the discovery of novel bioactive compounds. This aligns with the rising demand for AI-driven drug design, where speed and precision are critical. Researchers often inquire about its reaction scope and compatibility with heterocyclic frameworks, underscoring its versatility.

From a commercial perspective, the compound's supply chain and purity standards are frequently discussed. High-purity 2,3,5,6-Tetrafluorophenyl-1,4-dimagnesium bromide is essential for reproducible results, prompting manufacturers to adopt rigorous quality control measures. Questions about storage conditions and shelf life also dominate forums, emphasizing the need for clear technical documentation.

In summary, 2,3,5,6-Tetrafluorophenyl-1,4-dimagnesium bromide (CAS No. 31103-34-1) represents a critical tool in modern chemistry, bridging gaps between academia and industry. Its applications in fluorine chemistry, sustainable synthesis, and drug development continue to evolve, driven by both technological advancements and environmental considerations. As research progresses, this compound is poised to remain at the forefront of innovation, addressing the complex challenges of tomorrow.